CB2 Receptor Binding Affinity
RNB-61 demonstrates substantially higher binding affinity for human CB2R compared to the two most widely recommended CB2R tool compounds, JWH-133 and HU-308. In a head-to-head analysis within the same study, RNB-61 exhibited a Ki of 0.57 ± 0.03 nM for hCB2R, compared to JWH-133 (Ki = 3.4 nM) and HU-308 (Ki = 22.7 ± 3.9 nM) [1][2]. This represents an approximate 6-fold improvement over JWH-133 and a 40-fold improvement over HU-308 in receptor binding affinity. The enhanced affinity translates functionally: RNB-61 inhibits forskolin-stimulated cAMP formation with an EC50 of 0.31 ± 0.07 nM, a concentration achievable at low systemic exposures [1].
| Evidence Dimension | Human CB2 receptor binding affinity (Ki) |
|---|---|
| Target Compound Data | RNB-61: Ki = 0.57 ± 0.03 nM (n = 3) |
| Comparator Or Baseline | JWH-133: Ki = 3.4 nM; HU-308: Ki = 22.7 ± 3.9 nM |
| Quantified Difference | RNB-61 vs JWH-133: ~6-fold more potent; RNB-61 vs HU-308: ~40-fold more potent |
| Conditions | Radioligand competition binding assay using [³H]-CP55940 on HEK cell membranes expressing recombinant human CB2R; incubation 2 h at 30°C |
Why This Matters
Higher target affinity enables lower dosing to achieve equivalent receptor occupancy, reducing the risk of compound-driven off-target effects and formulation burden in chronic in vivo studies.
- [1] Chicca A, Bátora D, Ullmer C, Caruso A, Fingerle J, Hartung T, Degen R, Müller M, Grether U, Pacher P, Gertsch J. A Highly Potent, Orally Bioavailable Pyrazole-Derived Cannabinoid CB2 Receptor-Selective Full Agonist for In Vivo Studies. ACS Pharmacol Transl Sci. 2024 Jul 9;7(8):2424-2438. doi: 10.1021/acsptsci.4c00269. View Source
- [2] Soethoudt M, Grether U, Fingerle J, et al. Cannabinoid CB2 receptor ligand profiling reveals biased signalling and off-target activity. Nat Commun. 2017 Jan 3;8:13958. doi: 10.1038/ncomms13958. View Source
